Cas no 1240564-83-3 (1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole)

• Product Name: 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole
• CAS No: 1240564-83-3
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• MDL: MFCD16810577
• CID: 4690034
• Update Time: 2025-10-29

1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole

• MDL： MFCD16810577
• Inchi： 1S/C10H7F2N3O2/c11-8-2-1-7(5-9(8)12)6-14-4-3-10(13-14)15(16)17/h1-5H,6H2
• InChI Key： XHOFQVLEUBKPDS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN1C=CC([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 63.6

Additional information on 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole

1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole: A Comprehensive Overview

1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole (CAS No. 1240564-83-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole.

Chemical Structure and Properties

1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole is a substituted pyrazole derivative with a molecular formula of C₁₂H₉F₂N₃O₂. The compound features a pyrazole ring system with a nitro group at the 3-position and a (3,4-difluorophenyl)methyl substituent at the 1-position. The presence of fluorine atoms and the nitro group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The physical properties of 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole include its melting point, solubility in organic solvents, and stability under different conditions. These properties are crucial for its handling and storage in laboratory settings. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent any potential reactions.

Synthesis Methods

The synthesis of 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole has been extensively studied in the literature. One common approach involves the reaction of 3-nitropyrazole with (3,4-difluorophenyl)methyl halide in the presence of a suitable base. This method typically yields high purity products with good yields. Another synthetic route involves the coupling of 1H-pyrazol-3-amine with (3,4-difluorophenyl)methyl halide followed by nitration to introduce the nitro group.

The choice of synthetic method depends on factors such as availability of starting materials, reaction conditions, and desired purity levels. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes for this compound.

Biological Activities

1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole has been investigated for its biological activities in various contexts. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole has also demonstrated anti-inflammatory effects. Research has indicated that it can modulate the activity of inflammatory mediators such as cytokines and chemokines, making it a promising candidate for treating inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole has been explored through preclinical studies and early-stage clinical trials. Preclinical data have shown promising results in animal models of cancer and inflammation. These studies have highlighted the compound's ability to inhibit tumor growth and reduce inflammation without significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole in human subjects. Early results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a manageable side effect profile.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole. One area of active investigation is its use as a lead compound for developing novel drugs targeting specific diseases. Researchers are exploring structure-activity relationships (SAR) to optimize the compound's potency and selectivity.

In addition to its direct therapeutic applications, there is growing interest in using 1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole as a tool for studying biological processes at the molecular level. Its unique chemical properties make it an excellent probe for investigating enzyme mechanisms and signaling pathways.

Conclusion

1-[(3,4-Difluorophenyl)methyl]-3-nitro-1H-pyrazole (CAS No. 1240564-83-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various applications, including enzyme inhibition and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential. As more data become available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.